![molecular formula C11H13FN2O B1532818 7-Fluoro-1H-spiro[furo[3,4-C]pyridine-3,4'-piperidine] CAS No. 1283090-73-2](/img/structure/B1532818.png)
7-Fluoro-1H-spiro[furo[3,4-C]pyridine-3,4'-piperidine]
Overview
Description
7-Fluoro-1H-spiro[furo[3,4-C]pyridine-3,4'-piperidine] is a novel fluorinated heterocyclic compound that has recently been introduced to the scientific research community. This compound has been found to have unique properties, which have made it an attractive target for research in a variety of fields.
Scientific Research Applications
Pharmaceutical Research
In pharmaceutical research, this compound serves as a vital starting material and reagent . Its unique molecular structure facilitates the synthesis of novel drug candidates. These candidates target a range of health conditions, making it a valuable asset in the development of new therapeutic agents.
Chemical Synthesis
The compound’s distinct architecture is beneficial in chemical synthesis, where it acts as a building block for complex molecules . Its presence can influence the synthesis pathways, leading to the creation of compounds with potential pharmacological activities.
Material Science
In material science, 7-Fluoro-1H-spiro[furo[3,4-C]pyridine-3,4’-piperidine] is used to develop advanced materials . It contributes to enhanced mechanical strength, thermal stability, and improved optical or electronic properties, which are crucial for high-performance materials.
Analytical Chemistry
This compound finds applications in analytical chemistry as a reference standard . It helps in the accurate determination of chemical properties and compositions in various samples, ensuring the reliability of analytical results.
Life Science Research
The compound’s role in life science research is significant, particularly in molecular biology and biochemistry . It can be used to study biological processes and to develop assays that can lead to a better understanding of life at a molecular level.
Drug Development
In drug development, the compound’s unique structure is exploited to create innovative drug candidates . These candidates are designed to interact with specific biological targets, which can lead to the development of new treatments for various diseases.
properties
IUPAC Name |
7-fluorospiro[1H-furo[3,4-c]pyridine-3,4'-piperidine] |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O/c12-10-6-14-5-9-8(10)7-15-11(9)1-3-13-4-2-11/h5-6,13H,1-4,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNKWGFJKKMMYSU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C3=CN=CC(=C3CO2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Fluoro-1H-spiro[furo[3,4-C]pyridine-3,4'-piperidine] | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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